1,3-Bis(3-chloro-5-fluorophenyl)propan-1-one

• IUPAC Name: 1,3-bis(3-chloro-5-fluorophenyl)propan-1-one
• InChI: InChI=1S/C15H10Cl2F2O/c16-11-3-9(4-13(18)7-11)1-2-15(20)10-5-12(17)8-14(19)6-10/h3-8H,1-2H2
• InChI Key: XHAHZJGUPNAORB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)Cl)CCC(=O)C2=CC(=CC(=C2)Cl)F
• Molecular Formula: C15H10Cl2F2O
• DSSTOX Substance ID: DTXSID70644970
• Molecular Weight: 315.1 g/mol
• CAS No.: 898751-16-1

Description

1,3-Bis(3-chloro-5-fluorophenyl)propan-1-one, also known as 3-Chloro-5-fluorophenylpropyl ketone, is an organic compound with a wide range of applications in the fields of organic synthesis, chemical engineering, and material science. This compound has been the subject of numerous studies due to its unique structural and chemical properties. It is a colorless, odorless, and crystalline solid with a melting point of 54°C and a boiling point of 182°C. Its molecular formula is C11H9Cl2FO.

Scientific Research Applications

Molecular Logic Systems

A study introduced a novel fluorophore that acts as a pH-controlled molecular switch and a protic solvent polarity sensor. This compound exhibits selective fluorescence quenching by Hg2+ ions, highlighting its potential as a multiple-mode molecular logic system (Zhang et al., 2008).

Hydroformylation and Synthesis of Pharmaceuticals

Research has been conducted on the hydroformylation of fluorophenyl-substituted ethenes and propenes using rhodium catalysts. This process is significant for producing aldehydes that serve as valuable building blocks for pharmaceuticals, demonstrating the chemical's utility in synthesizing neuroleptic agents like Fluspirilen and Penfluridol (Botteghi et al., 1999; Botteghi et al., 2001).

Cyclopolymerization

The cationic polymerization of vinylphenyl-substituted compounds has been examined, revealing insights into the propagating species' behavior and the cyclopolymerization process. This research contributes to a deeper understanding of polymer chemistry and the stabilization mechanisms of cationic centers in polymers (Nishimura et al., 1983).

Material Science for Fuel-Cell Applications

A series of sulfonated poly(arylene ether sulfone) block copolymers incorporating fluorenyl groups were synthesized for fuel-cell applications. These materials exhibit promising properties such as high proton conductivity and mechanical stability, positioning them as potential alternatives for existing fuel-cell membrane materials (Bae et al., 2009).

Antimicrobial Activity

Synthesis and characterization of novel 1,2,3-triazoles tethering fluorinated 1,2,4-triazole and lipophilic side chains have been explored. These compounds have shown promising antimicrobial activity against various bacteria and fungi, indicating potential applications in developing new antimicrobial agents (Rezki et al., 2017).